Cas no 2229352-13-8 (1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one)
1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one
- 2229352-13-8
- 1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one
- EN300-1806794
-
- Inchi: 1S/C9H16O2/c1-7(11)9(4-5-9)8(2,3)6-10/h10H,4-6H2,1-3H3
- InChI Key: GRRMAULXNPRCSC-UHFFFAOYSA-N
- SMILES: O=C(C)C1(C(C)(C)CO)CC1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 37.3Ų
1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806794-0.05g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-0.1g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-0.25g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-0.5g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-1.0g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-1806794-2.5g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-5.0g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 5g |
$3562.0 | 2023-06-02 | ||
| Enamine | EN300-1806794-10.0g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 10g |
$5283.0 | 2023-06-02 | ||
| Enamine | EN300-1806794-1g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1806794-5g |
1-[1-(1-hydroxy-2-methylpropan-2-yl)cyclopropyl]ethan-1-one |
2229352-13-8 | 5g |
$3562.0 | 2023-09-19 |
1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one
Research Briefing on 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one (CAS: 2229352-13-8)
In recent years, the compound 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one (CAS: 2229352-13-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one has been optimized through recent advancements in organic chemistry methodologies. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances yield and purity, addressing previous challenges in large-scale production. The key intermediate, 2229352-13-8, plays a critical role in this synthesis, serving as a precursor for further derivatization. Researchers have highlighted the compound's stability under physiological conditions, making it a viable candidate for drug development.
Biological evaluations of 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one have revealed its potent activity as an inhibitor of specific enzymatic pathways implicated in inflammatory diseases. In vitro studies demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal off-target effects, suggesting a favorable safety profile. Additionally, preclinical models of rheumatoid arthritis showed significant reduction in inflammation markers upon administration of this compound, positioning it as a potential therapeutic agent for autoimmune disorders.
Further investigations into the pharmacokinetics and pharmacodynamics of 1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one are underway. Early-phase clinical trials are expected to commence in 2024, focusing on its efficacy and tolerability in human subjects. The compound's unique chemical structure, combined with its promising biological activity, underscores its potential to address unmet medical needs in inflammation and beyond. Continued research will be essential to fully elucidate its therapeutic scope and optimize its clinical application.
2229352-13-8 (1-1-(1-hydroxy-2-methylpropan-2-yl)cyclopropylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)